2-(4-fluorophenyl)-N-(2-(5-(4-nitrobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide
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Description
2-(4-fluorophenyl)-N-(2-(5-(4-nitrobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C22H19FN6O4 and its molecular weight is 450.43. The purity is usually 95%.
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Scientific Research Applications
Coordination Complexes and Antioxidant Activity
Research on pyrazole-acetamide derivatives, closely related to the specified compound, has led to the synthesis of novel Co(II) and Cu(II) coordination complexes. These studies investigate the effect of hydrogen bonding on the self-assembly process and assess antioxidant activity. Such complexes exhibit significant antioxidant activity, indicating potential utility in therapeutic applications requiring antioxidant properties (Chkirate et al., 2019).
Radiosynthesis for Imaging
Derivatives within the related chemical series have been utilized in radiosynthesis, specifically for creating selective radioligands like [18F]PBR111. These ligands are used in positron emission tomography (PET) imaging to study the translocator protein (18 kDa), offering insights into neuroinflammatory processes and potential applications in neurological disease diagnostics (Dollé et al., 2008).
Anticancer Activity
A study on fluoro-substituted benzo[b]pyran derivatives, sharing a structural motif with the compound , reported anticancer activity against human cancer cell lines. This underscores the potential of such compounds in developing anticancer therapeutics, particularly for lung cancer (Hammam et al., 2005).
Neuroinflammation Imaging
Novel pyrazolo[1,5-a]pyrimidines, akin to the specified compound, have been synthesized and evaluated for binding to the translocator protein 18 kDa (TSPO). These compounds, showing subnanomolar affinity, are investigated as early biomarkers for neuroinflammatory processes through PET imaging. This application is crucial for understanding and diagnosing neurodegenerative disorders (Damont et al., 2015).
Antimicrobial and Anticancer Agents
Further studies have involved synthesizing new heterocycles incorporating the antipyrine moiety, derived from similar compounds. These have shown promising antimicrobial and anticancer activities, suggesting the chemical compound's versatility in developing treatments for infections and cancer (Bondock et al., 2008).
Properties
IUPAC Name |
2-(4-fluorophenyl)-N-[2-[5-[(4-nitrophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19FN6O4/c23-17-5-1-15(2-6-17)11-20(30)24-9-10-28-21-19(12-26-28)22(31)27(14-25-21)13-16-3-7-18(8-4-16)29(32)33/h1-8,12,14H,9-11,13H2,(H,24,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTRNOJGARUBYPL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC(=O)NCCN2C3=C(C=N2)C(=O)N(C=N3)CC4=CC=C(C=C4)[N+](=O)[O-])F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19FN6O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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